Cas no 1616435-00-7 ((4aR,7aR)-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b][1,4]oxazine)

(4aR,7aR)-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b][1,4]oxazine structure
1616435-00-7 structure
Product Name:(4aR,7aR)-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b][1,4]oxazine
CAS No:1616435-00-7
MF:C7H13NO
MW:127.184221982956
CID:4611027
PubChem ID:28796216
Update Time:2024-11-04

(4aR,7aR)-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b][1,4]oxazine Chemical and Physical Properties

Names and Identifiers

    • (4aR,7aR)-octahydrocyclopenta[b][1,4]oxazine
    • Cyclopent[b]-1,4-oxazine, octahydro-,(4aR,7aR)-
    • (4aR,7aR)-Octahydrocyclopent[b]-1,4-oxazine
    • (4aR,7aR)-Octahydrocyclopenta[b]morpholine
    • (4aR,7aR)-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b][1,4]oxazine
    • E79912
    • 1616435-00-7
    • (trans)-octahydrocyclopenta[b][1,4]oxazine
    • PS-15593
    • rel-(4aR,7aR)-Octahydrocyclopenta[b][1,4]oxazine
    • 1616466-91-1
    • MFCD28411554
    • FVHPPCBSLJVBQR-RNFRBKRXSA-N
    • SCHEMBL10264157
    • CS-0055785
    • Inchi: 1S/C7H13NO/c1-2-6-7(3-1)9-5-4-8-6/h6-8H,1-5H2/t6-,7-/m1/s1
    • InChI Key: FVHPPCBSLJVBQR-RNFRBKRXSA-N
    • SMILES: O1CCN[C@]2([H])CCC[C@@]12[H]

Computed Properties

  • Exact Mass: 127.099714038g/mol
  • Monoisotopic Mass: 127.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 21.3Ų

(4aR,7aR)-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b][1,4]oxazine Pricemore >>

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(4aR,7aR)-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b][1,4]oxazine Related Literature

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